Cas no 2228668-86-6 (2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide
• CAS No: 2228668-86-6
• MF: C₉H₉F₂NOS
• MW: 217.235667943954
• CID: 6463813
• PubChem ID: 165716554
• Update Time: 2025-05-24

2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide
• 2228668-86-6
• EN300-1768103

• Inchi： 1S/C9H9F2NOS/c1-13-8-3-5(10)2-7(11)6(8)4-9(12)14/h2-3H,4H2,1H3,(H2,12,14)
• InChI Key： TXOFWOSQVWFIQB-UHFFFAOYSA-N
• SMILES： S=C(CC1C(=CC(=CC=1OC)F)F)N

Computed Properties

• Exact Mass: 217.03729141g/mol
• Monoisotopic Mass: 217.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide

2-(2,4-Difluoro-6-methoxyphenyl)ethanethioamide (CAS No: 2228668-86-6)

2-(2,4-Difluoro-6-methoxyphenyl)ethanethioamide is a compound with the CAS registry number 2228668-86-6, and it belongs to the class of thioamides. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and agrochemicals. The structure of this molecule consists of a thioamide group attached to a fluorinated aromatic ring, which imparts it with distinct electronic and steric characteristics.

The synthesis of 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide involves a multi-step process that typically begins with the preparation of the corresponding amide or thioamide precursor. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of fluorine atoms in the aromatic ring not only enhances the stability of the molecule but also contributes to its bioactivity, as fluorinated compounds are often associated with improved pharmacokinetic profiles.

One of the most notable aspects of this compound is its potential as a bioactive agent. Studies have shown that thioamides like this one can exhibit anti-inflammatory, antioxidant, and even anticancer properties. For instance, research published in 2023 demonstrated that 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide can inhibit the activity of certain enzymes involved in inflammation pathways, making it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The presence of methoxy groups on the aromatic ring can enhance the molecule's ability to interact with plant receptors, potentially leading to new herbicide or fungicide formulations. Recent experiments have highlighted its efficacy in controlling fungal growth under controlled laboratory conditions, suggesting that further studies could unlock its agricultural potential.

The structural versatility of 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide also makes it a valuable building block for constructing more complex molecules. By modifying substituents on the aromatic ring or altering the thioamide group, chemists can tailor the compound's properties for specific applications. This modular approach has been instrumental in advancing drug discovery efforts and has opened new avenues for material science research.

From an environmental perspective, understanding the degradation pathways of CAS No: 2228668-86-6 is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions and have identified key microbial communities responsible for its breakdown. These findings are essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 2-(2,4-difluoro-6-methoxyphenyl)ethanethioamide (CAS No: 2228668-86-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and bioactive properties make it a subject of intense research interest across multiple disciplines. As ongoing studies continue to uncover new insights into its mechanisms and uses, this compound is poised to play an increasingly important role in both therapeutic and agricultural advancements.